![molecular formula C12H14ClNO B7509230 1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide](/img/structure/B7509230.png)
1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide
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Overview
Description
1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide, also known as SR9009, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a selective androgen receptor modulator (SARM) that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide works by activating a protein called REV-ERBα, which plays a key role in regulating the body's circadian rhythm. By activating this protein, this compound can help to increase energy metabolism and improve overall metabolic function. Additionally, this compound has been shown to increase the production of mitochondria, which are the energy-producing organelles in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are numerous and varied. Some of the most notable effects include increased energy metabolism, improved insulin sensitivity, and enhanced endurance and physical performance. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory and oxidative stress-related conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide is its ability to selectively target specific tissues and organs, which makes it a useful tool in scientific research. Additionally, this compound has a relatively short half-life, which allows for precise dosing and control in lab experiments. However, one of the limitations of this compound is its relatively high cost, which may limit its accessibility for some researchers.
Future Directions
There are numerous potential future directions for research on 1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide. Some of the most promising areas of research include its potential as a treatment for metabolic disorders such as obesity and type 2 diabetes, as well as its potential as a performance-enhancing drug in the sports industry. Additionally, further research is needed to fully understand the long-term effects of this compound on human health and to determine its safety and efficacy as a therapeutic agent.
Synthesis Methods
1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide is synthesized through a multi-step process that involves the use of various chemical reagents and catalysts. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process requires a high degree of expertise and precision to ensure the purity and quality of the final product.
Scientific Research Applications
1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide has been the subject of numerous scientific studies that have explored its potential applications in various fields. Some of the most promising areas of research include its potential as a treatment for metabolic disorders such as obesity and type 2 diabetes, as well as its potential as a performance-enhancing drug in the sports industry.
Properties
IUPAC Name |
1-(3-chlorophenyl)-N-methylcyclobutane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO/c1-14-11(15)12(6-3-7-12)9-4-2-5-10(13)8-9/h2,4-5,8H,3,6-7H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTZXRSHMVUZHHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1(CCC1)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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